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Compound of Interest

Compound Name: Pim-1 kinase inhibitor 10

Cat. No.: B12364514 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of reported IC50 values for various Pim-1 kinase inhibitors. The data is

presented to facilitate objective comparison and is supported by detailed experimental

methodologies.

The Pim-1 kinase, a member of the serine/threonine kinase family, is a well-documented proto-

oncogene involved in the regulation of cell cycle progression, proliferation, and apoptosis.[1][2]

[3] Its overexpression is implicated in various hematological malignancies and solid tumors,

including prostate cancer and leukemia, making it an attractive target for cancer therapy.[1][2]

[4] This guide focuses on a comparative analysis of the half-maximal inhibitory concentration

(IC50) values of several compounds targeting Pim-1 kinase.

Comparative IC50 Values of Pim-1 Kinase Inhibitors
The following table summarizes the IC50 values of various inhibitors against Pim-1 kinase. For

context, IC50 values for Pim-2 and Pim-3 isoforms are also included where available, offering

insights into the selectivity of these compounds. The data has been compiled from various

scientific publications and commercial suppliers.
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Inhibitor
Pim-1 IC50
(nM)

Pim-2 IC50
(nM)

Pim-3 IC50
(nM)

Reference

AZD1208 0.4 5 1.9 [5][6]

PIM447

(LGH447)
0.006 (Ki) 0.018 (Ki) 0.009 (Ki) [5][7]

CX-6258 5 25 16 [5][6][7]

SGI-1776 7 363 69 [7]

Uzansertib

(INCB053914)
0.24 30 0.12 [6]

SMI-4a 17 >100,000 - [6]

TCS PIM-1 1 50 >20,000 - [5]

Quercetagetin 340 - - [8]

Hispidulin 2710 - - [5][7]

SMI-16a 150 20 - [6][7]

TP-3654 5 (Ki) 239 (Ki) 42 (Ki) [6][7]

GDC-0339 0.03 (Ki) 0.1 (Ki) 0.02 (Ki) [7]

Note: Some values are reported as Ki (inhibition constant) which can be comparable to IC50

under certain assay conditions.

Pim-1 Signaling Pathway
Pim-1 kinase is a downstream effector of the JAK/STAT signaling pathway, which is activated

by various cytokines and growth factors.[1][3][9] Once expressed, Pim-1 can phosphorylate a

multitude of downstream targets involved in cell survival and proliferation, such as the pro-

apoptotic protein Bad and the cell cycle regulator p21.[3][9]
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Start: Prepare Reagents

Prepare Serial Dilutions of Inhibitor

Set up Kinase Reaction in 384-well Plate
(Pim-1, Substrate, Inhibitor)

Initiate Reaction with ATP

Incubate at Controlled Temperature

Stop Reaction and Measure Kinase Activity
(e.g., Luminescence, Fluorescence, Radioactivity)

Analyze Data: Plot % Inhibition vs. [Inhibitor]

Calculate IC50 Value using Curve Fitting

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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